1-Linoleoyl-2-linolenoyl-3-chloropropanediol chemical properties
1-Linoleoyl-2-linolenoyl-3-chloropropanediol chemical properties
An In-depth Technical Guide to the Chemical Properties and Significance of 1-Linoleoyl-2-linolenoyl-3-chloropropanediol
Abstract
This technical guide provides a comprehensive overview of 1-Linoleoyl-2-linolenoyl-3-chloropropanediol, a specific diester of 3-monochloropropane-1,2-diol (3-MCPD). As a member of the 3-MCPD ester family, this compound is a process-induced chemical contaminant formed in refined edible oils and fats under high-temperature processing. This document, intended for researchers, toxicologists, and professionals in the food and drug development industries, delves into the compound's chemical identity, formation mechanisms, state-of-the-art analytical methodologies, metabolic fate, and toxicological implications. By synthesizing current scientific understanding with practical, field-proven insights, this guide aims to serve as an authoritative resource for understanding and managing this important class of food contaminants.
Introduction: The Significance of 3-MCPD Esters
Fatty acid esters of 3-monochloropropane-1,2-diol (3-MCPD) are a class of chemical contaminants that emerge during the industrial refining of edible oils and fats.[1] The high temperatures (often >200°C) employed during the deodorization step, while necessary to remove undesirable flavors and odors, can trigger reactions between lipid precursors (such as triacylglycerols, diacylglycerols, and monoacylglycerols) and chlorine sources, leading to the formation of these esters.[2][3]
1-Linoleoyl-2-linolenoyl-3-chloropropanediol is one of many specific diesters within this family. Its structure is defined by a glycerol backbone esterified with linoleic acid at the sn-1 position, linolenic acid at the sn-2 position, and a chlorine atom at the sn-3 position. The presence and concentration of this specific molecule, along with other 3-MCPD esters, are directly related to the fatty acid profile of the original oil.
The primary concern for food safety and public health stems from the metabolic fate of these esters. In the gastrointestinal tract, they are substantially hydrolyzed, releasing free 3-MCPD.[4] Free 3-MCPD is classified by the International Agency for Research on Cancer (IARC) as a "possible human carcinogen" (Group 2B) and has been shown in animal studies to cause adverse effects on the kidneys and male reproductive organs.[1][5] Consequently, regulatory bodies worldwide have established or are considering maximum limits for 3-MCPD esters in various food products, making their accurate identification and quantification a critical task for the industry.[4][6]
Chemical Identity and Physicochemical Properties
A precise understanding of the molecule's structure and properties is fundamental to all further research, including the development of analytical standards and toxicological assessments.
Chemical Structure and Identifiers
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IUPAC Name: (1R)-1-(Chloromethyl)-2-[[(9Z,12Z)-1-oxo-9,12-octadecadien-1-yl]oxy]ethyl (9Z,12Z,15Z)-9,12,15-octadecatrienoate[7]
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CAS Number: 1612870-93-5[7]
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Molecular Formula: C₃₉H₆₅ClO₄[7]
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Molecular Weight: 633.39 g/mol [7]
The structure consists of a central glycerol molecule where:
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The hydroxyl group at position sn-1 is esterified with Linoleic Acid (C18:2), an omega-6 fatty acid.
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The hydroxyl group at position sn-2 is esterified with α-Linolenic Acid (C18:3), an omega-3 fatty acid.
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The hydroxyl group at position sn-3 is substituted with a Chlorine atom.
Caption: Chemical structure of 1-Linoleoyl-2-linolenoyl-3-chloropropanediol.
Physicochemical Data
Quantitative physicochemical data for this specific diester is not widely published. However, data can be estimated based on its structural components and data from related molecules.
| Property | Value / Description | Source / Rationale |
| Physical State | Expected to be a liquid or semi-solid at room temperature. | Based on the high degree of unsaturation in its fatty acid chains. |
| Solubility | Highly soluble in nonpolar organic solvents (e.g., hexane, ether); Insoluble in water. | Typical property of lipids and acylglycerols. |
| Stability | Susceptible to oxidation at the double bonds of the fatty acid chains. Store under inert gas at low temperatures (e.g., freezer). | High content of polyunsaturated fatty acids.[7] |
| Purity (Commercial) | Available as a research-grade standard with >98% purity. | Larodan Supplier Data.[7] |
Formation as a Process Contaminant
The synthesis of 1-Linoleoyl-2-linolenoyl-3-chloropropanediol is not a targeted chemical process but an undesirable consequence of food processing. The primary formation occurs during the deodorization step of edible oil refining.[2][6]
Key Precursors and Conditions:
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Lipid Source: Diacylglycerols (DAGs) and monoacylglycerols (MAGs) are considered the most potent precursors.[3][8] Triacylglycerols (TAGs) can also contribute.
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Chlorine Source: Inorganic chlorides (e.g., from wash water or the raw agricultural product) or organic chlorine compounds are required.[8]
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High Temperature: Temperatures exceeding 200°C significantly accelerate the reaction.[4]
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Low Moisture & Acidic Conditions: These conditions, typical of deodorization, favor the formation pathways.[3]
The proposed mechanism involves the formation of a cyclic acyloxonium ion from a DAG precursor under heat, which is then opened by a nucleophilic attack from a chloride ion. This regioselectively forms the 3-MCPD ester.[3]
Caption: Simplified pathway for the formation of 3-MCPD esters during oil refining.
Analytical Methodologies
The analysis of 3-MCPD esters is complex due to the vast number of possible fatty acid combinations and the need for high sensitivity. Methodologies are broadly divided into two categories: indirect and direct.[9]
Indirect Analysis (GC-MS Based)
Indirect methods are the most common for routine analysis and regulatory compliance. They measure the total amount of 3-MCPD after it has been cleaved from its esterified forms. Several official methods exist, such as AOCS Cd 29a-13, 29b-13, and 29c-13.[10]
The core principle involves:
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Transesterification: The oil sample is reacted with a reagent (e.g., acidic or alkaline methanol) to cleave the fatty acid esters, liberating free 3-MCPD.
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Derivatization: The free 3-MCPD is then reacted with a derivatizing agent, commonly phenylboronic acid (PBA), to make it volatile and suitable for gas chromatography.
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Quantification: The derivatized 3-MCPD is analyzed by Gas Chromatography-Mass Spectrometry (GC-MS), using an isotopically labeled internal standard (e.g., 3-MCPD-d5) for accurate quantification.[11]
Causality: The derivatization step is critical because the polar hydroxyl groups on free 3-MCPD make it non-volatile, leading to poor chromatographic peak shape and low sensitivity. PBA reacts with the diol structure to form a stable, less polar cyclic boronate ester, which chromatographs efficiently.
Caption: General workflow for the indirect analysis of 3-MCPD esters via GC-MS.
Direct Analysis (LC-MS Based)
Direct methods analyze the intact diester molecule, typically using Liquid Chromatography-Mass Spectrometry (LC-MS).[9]
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Advantages: Provides specific information about the individual esters (e.g., distinguishing between 1,2-diesters and 1,3-diesters) and avoids potential artifacts from the chemical cleavage step.
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Disadvantages: Requires a multitude of expensive analytical standards for each individual ester to be quantified, which are often not commercially available. This makes comprehensive quantification of all possible esters in an oil sample challenging.
Protocol: Indirect Determination of Total 3-MCPD Esters
This protocol is a generalized representation based on the principles of AOCS Official Method Cd 29a-13.
Objective: To determine the total concentration of 3-MCPD esters (expressed as free 3-MCPD) in an oil sample.
Materials:
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Oil Sample
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Internal Standard Solution (e.g., 1,2-Dipalmitoyl-3-chloropropanediol-d5)
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Sulfuric acid in methanol (2%)
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Saturated Sodium Chloride solution
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Hexane
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Phenylboronic acid (PBA) solution
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GC-MS system with a suitable capillary column (e.g., VF-1ms or equivalent)[11]
Procedure:
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Sample Preparation: Accurately weigh ~100 mg of the oil sample into a screw-cap test tube.
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Internal Standard Spiking: Add a known amount of the deuterated internal standard solution to the sample.
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Transesterification: Add 2 mL of sulfuric acid in methanol. Cap the tube tightly and vortex. Place in a heating block at 80°C for 16 hours (overnight).
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Rationale: This slow, acid-catalyzed reaction cleaves the esters to release free 3-MCPD and 3-MCPD-d5 while minimizing degradation.
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Reaction Quench & Extraction: Cool the sample. Add 2 mL of hexane and 2 mL of saturated NaCl solution. Vortex vigorously for 1 minute to extract the fatty acid methyl esters (FAMEs) into the upper hexane layer.
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Phase Separation: Centrifuge to achieve clear phase separation. Carefully discard the upper hexane layer containing the FAMEs. Repeat the hexane wash.
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Rationale: This cleanup step is crucial to remove the bulk of the oil matrix (FAMEs), which would otherwise interfere with the GC-MS analysis.
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-
Derivatization: To the remaining lower aqueous/methanol layer, add 250 µL of the PBA derivatizing solution.[11] Vortex and let the reaction proceed at room temperature for 30 minutes.
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Final Extraction: Add 1 mL of hexane, vortex, and centrifuge. Transfer the upper hexane layer containing the derivatized analytes to a GC vial.
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GC-MS Analysis: Inject 1 µL of the final extract into the GC-MS.
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Monitor Ions: Monitor characteristic ions for the PBA derivative of 3-MCPD (e.g., m/z 147, 196) and its deuterated internal standard (e.g., m/z 150, 201).[11]
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Calculation: Quantify the amount of 3-MCPD by comparing the peak area ratio of the analyte to the internal standard against a calibration curve.
Metabolism and Toxicological Significance
The primary toxicological concern associated with 1-Linoleoyl-2-linolenoyl-3-chloropropanediol is not from the intact molecule itself, but from its metabolic products.
Metabolic Pathway
Upon ingestion, 3-MCPD diesters are processed in the gastrointestinal tract. It is widely accepted that they undergo hydrolysis by pancreatic lipases, in a manner similar to dietary triacylglycerols.[4] This enzymatic cleavage releases the constituent fatty acids and free 3-MCPD.[12] The free 3-MCPD is then absorbed into the bloodstream and distributed to various tissues.[12][13]
Sources
- 1. 3-Monochloropropane-1,2-diol (MCPD) Esters and Glycidyl Esters | FDA [fda.gov]
- 2. researchgate.net [researchgate.net]
- 3. keypublishing.org [keypublishing.org]
- 4. 3-monochloropropane diol (3-MCPD), 3-MCPD esters and glycidyl esters | Institute of Food Science and Technology [ifst.org]
- 5. Toxicology of 3-monochloropropane-1,2-diol and its esters: a narrative review - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. mdpi.com [mdpi.com]
- 7. larodan.com [larodan.com]
- 8. pubs.acs.org [pubs.acs.org]
- 9. Analytical approaches for MCPD esters and glycidyl esters in food and biological samples: a review and future perspectives - PubMed [pubmed.ncbi.nlm.nih.gov]
- 10. Optimizing GC-MS and GC-MS/MS Analysis of 3-MCPD and Glycidyl Esters in Edible Oils [discover.restek.com]
- 11. agilent.com [agilent.com]
- 12. pubs.acs.org [pubs.acs.org]
- 13. Fatty Acid Esters of 3-Monochloropropanediol: A Review - PubMed [pubmed.ncbi.nlm.nih.gov]
